![molecular formula C19H23FN2O4S B298211 2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide](/img/structure/B298211.png)
2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{Benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide, also known as BFA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BFA is a small molecule inhibitor that targets the Golgi apparatus and disrupts its function. It has been studied for its potential use in cancer treatment, as well as for its ability to inhibit viral replication.
Mechanism of Action
2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide targets the Golgi apparatus, which is responsible for the processing and sorting of proteins and lipids. It disrupts the function of the Golgi apparatus, leading to the accumulation of proteins and lipids in the endoplasmic reticulum. This disruption ultimately leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as to inhibit viral replication. This compound has also been shown to affect the expression of certain genes, including those involved in cell cycle regulation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of 2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide is that it is a small molecule inhibitor, which makes it relatively easy to synthesize and study. However, this compound has a short half-life and is rapidly metabolized in vivo, which can make it difficult to study in animal models.
Future Directions
There are several potential future directions for research on 2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another area of interest is the development of more stable analogs of this compound that could be used in animal models. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of viral infections.
Synthesis Methods
The synthesis of 2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide involves several steps, including the reaction of 4-fluorobenzenesulfonyl chloride with benzylamine to form 4-fluorobenzenesulfonamide. This is then reacted with 3-methoxypropylamine and acetic anhydride to form this compound.
Scientific Research Applications
2-{benzyl[(4-fluorophenyl)sulfonyl]amino}-N-(3-methoxypropyl)acetamide has been studied extensively for its potential use in cancer treatment. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its ability to inhibit viral replication, particularly in the case of the hepatitis C virus.
properties
Molecular Formula |
C19H23FN2O4S |
---|---|
Molecular Weight |
394.5 g/mol |
IUPAC Name |
2-[benzyl-(4-fluorophenyl)sulfonylamino]-N-(3-methoxypropyl)acetamide |
InChI |
InChI=1S/C19H23FN2O4S/c1-26-13-5-12-21-19(23)15-22(14-16-6-3-2-4-7-16)27(24,25)18-10-8-17(20)9-11-18/h2-4,6-11H,5,12-15H2,1H3,(H,21,23) |
InChI Key |
YLJQHGSMZKDWNJ-UHFFFAOYSA-N |
SMILES |
COCCCNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
COCCCNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.